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Compound of Interest

Compound Name: 3-(3-bromophenyl)propanoic Acid

Cat. No.: B181663 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide on the safety protocols and

handling procedures for 3-(3-bromophenyl)propanoic acid. As a compound frequently utilized

in synthetic chemistry and drug discovery pipelines, a thorough understanding of its hazard

profile and the implementation of robust safety measures are paramount to ensuring personnel

safety and experimental integrity. This guide is structured to provide not only procedural steps

but also the scientific rationale behind them, empowering researchers to work with this

compound confidently and safely.

Compound Identification and Key Properties
A foundational aspect of chemical safety is the unambiguous identification of the substance

and its physical characteristics. This data is crucial for anticipating its behavior under laboratory

conditions and for planning appropriate handling and storage strategies.
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Property Value Source(s)

IUPAC Name
3-(3-bromophenyl)propanoic

acid
[1][2]

CAS Number 42287-90-1 [1][2][3][4]

Molecular Formula C₉H₉BrO₂ [1][2]

Molecular Weight 229.07 g/mol [1][3]

Appearance White to orange solid powder [2][3]

Melting Point 63-76 °C [3][5]

Solubility Insoluble in water [5][6]

Synonyms

3-(3-Bromophenyl)propionic

acid, 3-(m-

bromophenyl)propionic acid

[1][5]

Hazard Analysis and GHS Classification
3-(3-bromophenyl)propanoic acid is classified under the Globally Harmonized System (GHS)

as a hazardous substance. The following classification dictates the necessary precautions.[1]

[7] Understanding these hazards is the primary step in risk mitigation.
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GHS Classification Code Description

Pictogram GHS07 (Exclamation Mark) [3]

Signal Word Warning [3]

Hazard Statements H302 Harmful if swallowed.[1][3]

H315 Causes skin irritation.[1][5][7]

H319
Causes serious eye irritation.

[1][5][7]

H335
May cause respiratory

irritation.[1][5][7]

Primary Hazard Classes
Acute Toxicity, Oral (Category

4)
[1][3]

Skin Irritation (Category 2) [1][7]

Eye Irritation (Category 2A) [1][7]

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

[1][7][8]

The combined hazard statements indicate that the primary risks associated with this compound

are acute toxicity upon ingestion and significant irritation to the skin, eyes, and respiratory

system.[1][7] The solid, powdered form of the material increases the risk of aerosolization and

subsequent inhalation, making dust control a critical safety consideration.[9][10]

Exposure Controls & Personal Protection: The
Hierarchy of Controls
A systematic approach to safety, known as the Hierarchy of Controls, should be applied to

minimize exposure. This framework prioritizes engineering and administrative controls over

sole reliance on Personal Protective Equipment (PPE).
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Hierarchy of Controls for 3-(3-bromophenyl)propanoic acid

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Engineering Controls
• Chemical Fume Hood

• Local Exhaust Ventilation

Administrative Controls
• Standard Operating Procedures (SOPs)

• Safety Training
• Restricted Area Access

Personal Protective Equipment (PPE)
• Goggles, Gloves, Lab Coat

• Respirator (if needed)

Hierarchy of Controls.

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Engineering Controls
The primary defense against exposure is to handle the material within a controlled

environment.

Chemical Fume Hood: All weighing and handling of 3-(3-bromophenyl)propanoic acid
powder must be conducted inside a certified chemical fume hood.[11] This is non-negotiable,

as it directly mitigates the risk of respiratory irritation by containing dust and aerosols.[5][7]
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Ventilation: Ensure the laboratory has adequate general ventilation.[9][10]

Safety Stations: An operational eyewash station and safety shower must be located in

immediate proximity to the handling area.[10]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. It must be selected based on

the specific hazards.[3][11]
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PPE Category Item Specification & Rationale

Eye/Face Protection Safety Goggles

Chemical splash-resistant,

tight-sealing goggles are

mandatory to protect against

airborne particles and prevent

serious eye irritation (H319).[3]

[11]

Hand Protection Nitrile Gloves

Wear chemical-resistant

gloves.[3] Disposable nitrile

gloves provide adequate

protection against incidental

contact.[11] Always inspect

gloves before use and use

proper removal technique to

avoid skin contact.

Body Protection Laboratory Coat

A buttoned lab coat must be

worn to protect against skin

irritation (H315) from spills or

dust.[11]

Respiratory Protection N95 Dust Mask / Respirator

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) should be used if there

is a potential for dust

generation outside of a fume

hood, or if ventilation is

insufficient, to prevent

respiratory irritation (H335).[3]

[10][11]

Standard Operating Protocol for Handling
Adherence to a strict, step-by-step protocol is essential for minimizing exposure risk.
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Handling Workflow for 3-(3-bromophenyl)propanoic acid

Preparation
• Verify fume hood is operational

• Gather all materials

Don PPE
• Lab coat, Goggles, Gloves

Weighing
• Perform inside fume hood
• Use anti-static weigh boat

• Handle gently to avoid dust

Transfer & Use
• Keep container closed when not in use

• Conduct all manipulations in hood

Decontamination
• Wipe down surfaces

• Dispose of contaminated materials

Doff PPE
• Remove gloves first

• Wash hands thoroughly

Step-by-step handling protocol.

Click to download full resolution via product page

Caption: A sequential workflow ensures all safety checks are performed in the correct order.

Experimental Protocol:

Preparation: Before handling, ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment (spatulas, weigh paper/boat, reaction vessel) inside the

hood to minimize traffic in and out of the containment area.

PPE Donning: Put on all required PPE as specified in the table above (Section 3.2).

Handling:

Carefully open the container inside the fume hood.

Use a spatula to gently transfer the desired amount of the solid. Avoid scooping actions

that could generate dust.[9][10]

Close the main container lid as soon as the transfer is complete.[7][9]

Post-Handling:

Wipe down the spatula and any surfaces inside the fume hood that may have been

contaminated.

Properly dispose of any contaminated weigh paper, gloves, or other disposable materials

in a designated hazardous waste container.[4]
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Wash hands thoroughly with soap and water after removing gloves.[4][7]

Emergency Protocols
Immediate and correct response to an exposure or spill is critical.

First-Aid Measures
If Inhaled (H335): Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[4][7][10]

In Case of Skin Contact (H315): Immediately take off all contaminated clothing. Wash the

affected skin area with soap and plenty of water for at least 15 minutes. If irritation persists,

seek medical attention.[4][7]

In Case of Eye Contact (H319): Immediately flush eyes with plenty of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[4] Remove contact lenses if present

and easy to do so. Continue rinsing. Seek immediate medical attention.[7]

If Swallowed (H302): Do NOT induce vomiting. Rinse mouth thoroughly with water. Never

give anything by mouth to an unconscious person. Call a physician or poison control center

immediately.[4][7]

Accidental Release Measures (Spill Response)
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Spill Response Protocol

Spill Detected

Evacuate & Secure Area
Notify others

Don Full PPE
(incl. respirator)

Contain Spill
Cover gently with absorbent material

(e.g., vermiculite, dry sand)

Collect Material
Sweep carefully into a labeled

hazardous waste container

Decontaminate Area
Wipe with appropriate solvent

(if applicable) and then soap & water

Dispose of Waste
Follow institutional guidelines

Workflow for responding to a chemical spill.

Click to download full resolution via product page

Caption: A systematic spill response minimizes exposure and environmental contamination.

Spill Cleanup Protocol:
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Evacuate: Evacuate non-essential personnel from the immediate area.[7]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Wear full personal protective equipment, including respiratory protection.[7]

Contain: Gently cover the spill with an inert absorbent material like vermiculite or dry sand to

prevent dust from becoming airborne.

Collect: Carefully sweep or scoop the material into a designated, labeled container for

hazardous waste.[12] Avoid aggressive actions that create dust.

Decontaminate: Clean the spill area thoroughly with a damp cloth, followed by soap and

water.

Dispose: Dispose of all cleanup materials and contaminated PPE as hazardous waste

according to institutional and local regulations.[10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam.[4][7]

Specific Hazards: During a fire, hazardous decomposition products such as carbon

monoxide, carbon dioxide, and hydrogen bromide may be formed.[10]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with fumes and combustion products.[4][7][10]

Storage and Disposal
Storage

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][9]

[10]

Security: The container should be stored in a locked cabinet or area with restricted access,

as indicated by precautionary statement P405 (Store locked up).[7]
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Incompatibilities: Keep away from strong oxidizing agents.[10]

Disposal
Disposal of 3-(3-bromophenyl)propanoic acid and its containers must be handled as

hazardous waste.[4][10] All waste disposal procedures must be in strict accordance with all

applicable federal, state, and local environmental regulations. Contact your institution's

Environmental Health and Safety (EHS) department for specific guidance.[10]

Toxicological Information
The GHS classification provides the primary toxicological insights for this compound. It is

harmful if ingested (acute oral toxicity) and is a known irritant to the skin, eyes, and respiratory

system.[1][7] There is limited publicly available data on chronic effects or carcinogenicity,

therefore, the precautionary principle dictates that all exposure should be minimized. All

chemical products should be treated with the recognition of having unknown hazards and

toxicity.[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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